3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid

• Molecular Formula: C23H15ClN2O6S
• Molecular Weight: 482.9 g/mol
• IUPAC Name: 3-[5-[(Z)-[3-(2-anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]-4-chlorobenzoic acid
• InChI: InChI=1S/C23H15ClN2O6S/c24-17-8-6-13(22(29)30)10-16(17)18-9-7-15(32-18)11-19-21(28)26(23(31)33-19)12-20(27)25-14-4-2-1-3-5-14/h1-11H,12H2,(H,25,27)(H,29,30)/b19-11-
• InChI Key: UGIUBNHCAWJIOS-ODLFYWEKSA-N
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C/C3=CC=C(O3)C4=C(C=CC(=C4)C(=O)O)Cl)/SC2=O
• SMILES: C1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC=C(O3)C4=C(C=CC(=C4)C(=O)O)Cl)SC2=O

Description

3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid, also known as TZB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, biochemistry, and biotechnology.

Mechanism of Action

The mechanism of action of 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in the production of inflammatory mediators. 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid has also been shown to inhibit the activity of protein tyrosine phosphatases (PTPs), which play a critical role in the regulation of cell signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid are diverse and depend on the specific application. In medicine, 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid has been shown to possess anti-inflammatory properties by reducing the production of inflammatory mediators such as prostaglandins and cytokines. 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid has also been shown to possess anti-tumor and anti-cancer properties by inducing apoptosis and inhibiting cell proliferation. In biochemistry, 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid has been used to study protein-protein interactions and protein-ligand binding. In biotechnology, 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid has been used as a scaffold for the design of new compounds with improved properties.

Advantages and Limitations for Lab Experiments

The advantages of 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid for lab experiments include its synthetic accessibility, high purity, and well-defined structure. 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid is also stable under a wide range of conditions, making it suitable for various applications. However, the limitations of 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid include its relatively low solubility in water and its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the research and development of 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid. One direction is the design and synthesis of new 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid derivatives with improved properties, such as increased solubility and decreased toxicity. Another direction is the evaluation of 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid in animal models and clinical trials for its potential applications in medicine, particularly for the treatment of inflammatory diseases and cancer. Finally, 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid can be used as a tool to study protein-protein interactions and protein-ligand binding, which can lead to the discovery of new therapeutic targets and drug candidates.

Synthesis Methods

The synthesis of 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid involves the reaction of 2-chloro-4-furylcarboxylic acid with thionyl chloride, followed by the addition of 2-aminoethanethiol hydrochloride to form 2-chloro-4-[(2-furylcarbonyl)thio]butyric acid. The compound is then reacted with 2-anilino-2-oxoacetic acid to form the final product, 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid.

Scientific Research Applications

3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid has been extensively studied for its potential applications in various fields, including medicine, biochemistry, and biotechnology. In medicine, 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid has been shown to possess anti-inflammatory, anti-tumor, and anti-cancer properties. In biochemistry, 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid has been used as a tool to study protein-protein interactions and protein-ligand binding. In biotechnology, 3-(5-{[3-(2-Anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)-4-chlorobenzoic acid has been used as a scaffold for the design of new compounds with improved properties.